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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzonitrile

Cat. No.: B118137

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial, immediate safety and logistical information for the handling of
5-Bromo-2-methylbenzonitrile (CAS No: 156001-51-3). Adherence to these procedural
guidelines is essential for ensuring laboratory safety and proper management of this chemical
compound.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromo-2-methylbenzonitrile is classified as an acute toxin and is harmful if swallowed, in
contact with skin, or inhaled.[1][2] It is imperative to use appropriate personal protective
equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles or Face Shield

Chemical splash goggles are
essential. A face shield should
be worn over goggles when
there is a significant risk of

splashing.[1]

Skin Protection

Chemical-resistant Gloves

Nitrile gloves are a suitable
first line of defense for
incidental contact. For
prolonged handling, consult
manufacturer compatibility
data.[1][3]

Lab Coat/Impervious Clothing

Wear a flame-resistant lab
coat.[1] Ensure it has a closed
front and long sleeves with

tight-fitting cuffs.

Respiratory Protection

Dust Mask or Respirator

For handling small quantities in
a well-ventilated area, a dust
mask (e.g., N95) is
recommended.[3] If exposure
limits may be exceeded or dust
formation is significant, a full-

face respirator should be used.

[1]14]

Safe Handling and Storage

Proper handling and storage are critical to prevent accidental exposure and maintain the

integrity of the compound.

Operational Plan:

o Engineering Controls: Always handle 5-Bromo-2-methylbenzonitrile in a well-ventilated

area, such as a chemical fume hood, to minimize inhalation of dust or vapors.[4][5] Ensure

that eyewash stations and safety showers are readily accessible.[6]
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e Handling Procedures:

o

[¢]

[¢]

[e]

e Storage:

Avoid the formation of dust and aerosols.[4]
Do not eat, drink, or smoke in the handling area.[1]
Wash hands thoroughly after handling.[1][5]

Use non-sparking tools to prevent ignition.[1][4]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

o Keep away from incompatible materials.

o The storage class for this combustible solid is 11.

Accidental Release and First Aid Measures

In the event of a spill or exposure, immediate and appropriate action is necessary.

Accidental Release Measures:

Step

Action

1. Evacuation & Isolation

Evacuate personnel from the spill area. Remove

all sources of ignition.[1]

2. Containment

Prevent further leakage or spillage if it is safe to

do so.

For solid spills, carefully sweep up the material

3. Clean-up and place it into a suitable, closed container for
disposal.[7][8] Avoid generating dust.
o Ensure adequate ventilation of the area after
4. Ventilation

clean-up.

First Aid Procedures:
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Exposure Route First Aid Measure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[1][6]

Immediately wash the affected area with plenty
) of soap and water.[1][5] Remove contaminated
Skin Contact ) ) S
clothing. Seek medical attention if irritation

persists.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ] ] )

do. Continue rinsing.[6] Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion water.[1][5] Seek immediate medical attention.

[5]

Disposal Plan

Proper disposal of 5-Bromo-2-methylbenzonitrile and its containers is essential to prevent
environmental contamination.

Disposal Guidelines:

o Chemical Waste: Dispose of the chemical in accordance with all applicable federal, state,
and local environmental regulations. The material should be collected in a suitable, closed
container labeled for hazardous waste.[1]

» Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
chemical itself.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 5-Bromo-2-
methylbenzonitrile in a laboratory setting.
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Preparation

Don PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat
- Dust Mask/Respirator

:

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Handling

Carefully Weigh and
Dispense Compound

[Perform Experimental Procedurej

Cleanup & Disposal

[ Decontaminate Workspace j

Segregate Waste into
Labeled Containers

:

Dispose of Waste According to
Institutional & Local Regulations

:

[ Remove and Dispose of PPE Properlyj

[Wash Hands Thoroughlyj

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Bromo-2-methylbenzonitrile.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b118137?utm_src=pdf-body-img
https://www.benchchem.com/product/b118137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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